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Introduction

Creatine Kinase (CK), also known as Creatine Phosphokinase (CPK), is a crucial enzyme
primarily found in tissues with high energy demands, such as skeletal muscle, heart muscle,
and the brain.[1][2] It plays a vital role in cellular energy homeostasis by catalyzing the
reversible transfer of a phosphate group from phosphocreatine to adenosine diphosphate
(ADP), generating adenosine triphosphate (ATP).[3] Measuring CK activity in biological
samples like serum or plasma is a fundamental diagnostic tool for detecting and monitoring
conditions associated with muscle damage, including myocardial infarction, rhabdomyolysis,
muscular dystrophy, and myositis.[1][4] Elevated levels of CK in the bloodstream are a
sensitive indicator of cellular injury.[1][5]

This document provides a detailed protocol for a quantitative spectrophotometric assay to
determine CK activity. The method is based on the "reverse" reaction, where phosphocreatine
and ADP serve as substrates.[6]

Assay Principle

The activity of Creatine Kinase is determined using a coupled enzyme assay system.[7][8] The
overall reaction is monitored by measuring the increase in absorbance resulting from the
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production of NADPH. The reaction sequence is as follows:

o Creatine Kinase (CK) Reaction: In the presence of CK, phosphocreatine donates its
phosphate group to ADP, producing ATP and creatine.[9]

o Phosphocreatine + ADP --(CK)--> Creatine + ATP

o Hexokinase (HK) Reaction: The newly formed ATP is utilized by Hexokinase to
phosphorylate glucose, yielding glucose-6-phosphate (G6P) and regenerating ADP.[6][9]

o ATP + D-Glucose --(HK)--> ADP + Glucose-6-Phosphate

e Glucose-6-Phosphate Dehydrogenase (G6P-DH) Reaction: G6P is then oxidized by
Glucose-6-Phosphate Dehydrogenase, which concurrently reduces NADP+ to NADPH.[6][9]

o Glucose-6-Phosphate + NADP+ --(G6P-DH)--> 6-Phosphogluconate + NADPH + H+

The rate of NADPH formation is directly proportional to the CK activity in the sample and can
be measured spectrophotometrically by monitoring the increase in absorbance at 340 nm.[2][4]
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Caption: Coupled enzymatic reaction pathway for CK activity measurement.

Experimental Protocols
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Required Materials

Reagents and Buffers:

Imidazole Buffer (or Glycylglycine buffer)

e Phosphocreatine

e Adenosine 5'-diphosphate (ADP)

e D-Glucose

e Magnesium Acetate (or MgSOa)

 NADP+ (Nicotinamide adenine dinucleotide phosphate)
o Hexokinase (HK) from yeast

e Glucose-6-Phosphate Dehydrogenase (G6P-DH) from yeast
e N-Acetyl-L-Cysteine (NAC) as a CK activator

« EDTA

» Creatine Kinase Positive Control

e Deionized water (ddH20)

e Samples (e.g., serum, plasma, tissue homogenates)

Equipment:

Spectrophotometer or microplate reader capable of measuring absorbance at 340 nm.[9]

Thermostatic water bath or incubator set to 37°C.[9]

Calibrated pipettes

UV-transparent cuvettes or 96-well plates.[4]
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e \ortex mixer

e Centrifuge (for sample preparation)

Reagent Preparation

It is recommended to prepare a working reagent by combining individual stock solutions. The
final concentrations in the reaction mixture are critical for optimal enzyme kinetics.

Table 1: Reagent Stock and Working Concentrations

Component

Typical Stock
Concentration

Final Reaction
Concentration

Purpose

Imidazole Buffer 1M, pHG6.7 100-125 mmol/L Maintain optimal pH
Phosphocreatine 300 mmol/L 30-35 mmol/L CK Substrate
ADP 20 mmol/L 2 mmol/L CK Substrate
D-Glucose 200 mmol/L 20-25 mmol/L HK Substrate
) Divalent cation
Magnesium Acetate 100 mmol/L 10-12.5 mmol/L ]
cofactor for kinases
NADP+ 20 mmol/L 2-2.5 mmol/L G6P-DH Coenzyme
N-Acetyl-L-Cysteine Re-activates oxidized
250 mmol/L 20-25 mmol/L
(NAC) CK
Chelates interfering
EDTA 50 mmol/L 2 mmol/L )
metal ions
Hexokinase (HK) >10,000 U/mL >2,500 U/L Coupling Enzyme 1
G6P-Dehydrogenase )
>10,000 U/mL >2,000 U/L Coupling Enzyme 2

(G6P-DH)

Preparation of Working Reagent:

o A common approach is to prepare two separate reagent solutions (R1 and R2) for stability

and mix them prior to use.[9]
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o Reagent 1 (R1 - Buffer/Substrate Mix): Prepare a solution containing Imidazole, D-
Glucose, NAC, Magnesium Acetate, NADP+, EDTA, HK, and G6P-DH.

o Reagent 2 (R2 - Starter Mix): Prepare a solution containing ADP and Phosphocreatine.

To create the final Working Reagent, mix R1 and R2 in a defined ratio (e.g., 4 parts R1to 1
part R2) shortly before starting the assay.[9]

The stability of the mixed working reagent is typically limited (e.g., 48 hours at room
temperature or up to 2 weeks at 2-8°C).[9]

Sample Preparation

Serum/Plasma: Use non-hemolyzed serum or plasma. If not assayed immediately, samples
can be stored at 2-8°C for up to 7 days or at -80°C for one month.[4][9] Avoid repeated
freeze-thaw cycles.

Tissue Lysates: Homogenize tissue (~50 mg) in 4-5 volumes of a suitable buffer (e.g., 50 mM
potassium phosphate, pH 7.5).[4] Centrifuge the homogenate at 10,000 x g for 15 minutes at
4°C to pellet insoluble material. The resulting supernatant is the sample for the assay.[4]

Sample Dilution: If CK activity is expected to be high, dilute the sample with buffer (e.g.,
0.9% NacCl solution) to ensure the readings fall within the linear range of the assay.[9]

Assay Procedure (96-Well Plate Format)
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Preparation

Prepare Working Reagent
(Mix R1 + R2)

Prepare Samples

(Dilute if necessary)

Aliquot Samples, Controls,
and Blanks to Plate

Reaction & Measurement

Add Working Reagent
to all wells

Incubate at 37°C
(e.g., 2-5 min)

Read Initial Absorbance
(A1) at 340 nm

Continue Incubation at 37°C

Read Absorbance every 1-2 min
for 5-10 min

Data Alnalysis

Calculate AAbs/min
from linear range

Calculate CK Activity (U/L)
using formula
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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